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Compound of Interest

Compound Name: 2,4-Dibromo-6-fluoroaniline

Cat. No.: B133207 Get Quote

An In-depth Technical Guide to 2,4-Dibromo-6-fluoroaniline (CAS No. 141474-37-5)

Introduction: A Key Building Block in Modern
Synthesis
2,4-Dibromo-6-fluoroaniline is a halogenated aromatic amine that serves as a highly versatile

intermediate in organic synthesis.[1] Its unique substitution pattern—featuring two bromine

atoms and a fluorine atom on an aniline core—imparts specific electronic properties and

reactivity, making it a valuable precursor in the development of complex molecules, particularly

within the pharmaceutical and agrochemical sectors.[1] The strategic placement of halogen

atoms can significantly influence a molecule's metabolic stability, lipophilicity, and binding

affinity to biological targets, a cornerstone principle in modern drug design.[2][3][4][5] This

guide provides a comprehensive technical overview of its properties, synthesis, analysis, and

safe handling for researchers and drug development professionals.

Physicochemical and Structural Properties
The identity and purity of a chemical intermediate are paramount. The fundamental properties

of 2,4-Dibromo-6-fluoroaniline are summarized below. These data are critical for reaction

planning, purification, and analytical characterization.

Table 1: Core Properties of 2,4-Dibromo-6-fluoroaniline
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Property Value Source(s)

CAS Number 141474-37-5 [6][7][8]

Molecular Formula C₆H₄Br₂FN [1][7][8]

Molecular Weight 268.91 g/mol [7][8]

Appearance
White to off-white crystals or

powder
[9]

Melting Point 62 - 64 °C [6][8]

IUPAC Name 2,4-dibromo-6-fluoroaniline [7]

Synonyms

2,4-Dibromo-6-

fluorobenzenamine, 4,6-

Dibromo-2-fluorophenylamine

[1][7][8]

InChI Key
YJLXEKFYZIBUPJ-

UHFFFAOYSA-N
[1][7][8]

| SMILES | NC1=C(F)C=C(Br)C=C1Br |[1][8] |
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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